Cas no 68727-50-4 (7-(4,5-dimethoxy-2-methyl-naphthalen-1-yl)-1,3-dimethyl-isoquinolin-8-ol)

7-(4,5-dimethoxy-2-methyl-naphthalen-1-yl)-1,3-dimethyl-isoquinolin-8-ol structure
68727-50-4 structure
Product name:7-(4,5-dimethoxy-2-methyl-naphthalen-1-yl)-1,3-dimethyl-isoquinolin-8-ol
CAS No:68727-50-4
MF:C24H23NO3
MW:373.444326639175
CID:2074274
PubChem ID:135513142

7-(4,5-dimethoxy-2-methyl-naphthalen-1-yl)-1,3-dimethyl-isoquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

    • 7-(4,5-dimethoxy-2-methyl-naphthalen-1-yl)-1,3-dimethyl-isoquinolin-8-ol
    • Dioncophyllein A
    • ent-dioncophylleine A
    • Tetrahydrotriphyophyllin
    • 7-(4,5-dimethoxy-2-methylnaphthalen-1-yl)-1,3-dimethyl-2H-isoquinolin-8-one
    • 68727-50-4
    • 7-(4,5-Dimethoxy-2-methylnaphthalen-1-yl)-1,3-dimethylisoquinolin-8-ol
    • 8-Isoquinolinol, 7-(4,5-dimethoxy-2-methyl-1-naphthalenyl)-1,3-dimethyl-
    • CHEMBL518407
    • DTXSID20469655
    • 7,1'-coupled ent-dioncophylleine A
    • Inchi: InChI=1S/C24H23NO3/c1-13-11-20(28-5)23-17(7-6-8-19(23)27-4)21(13)18-10-9-16-12-14(2)25-15(3)22(16)24(18)26/h6-12,26H,1-5H3
    • InChI Key: JTZHYHRJMAAGGY-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C2C(=C1C3=C(C4=C(C=C3)C=C(N=C4C)C)O)C=CC=C2OC)OC

Computed Properties

  • Exact Mass: 373.16779360g/mol
  • Monoisotopic Mass: 373.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.6Ų
  • XLogP3: 5.7

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